Cas no 921929-70-6 (Pentanoic acid, 1H-indol-3-yl ester)

Pentanoic acid, 1H-indol-3-yl ester structure
921929-70-6 structure
Product Name:Pentanoic acid, 1H-indol-3-yl ester
CAS No:921929-70-6
MF:C13H15NO2
MW:217.263703584671
CID:742978
PubChem ID:70400967
Update Time:2025-04-19

Pentanoic acid, 1H-indol-3-yl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 1H-indol-3-yl ester
    • 1H-indol-3-yl pentanoate
    • DTXSID10741896
    • 921929-70-6
    • SCHEMBL10599504
    • Inchi: 1S/C13H15NO2/c1-2-3-8-13(15)16-12-9-14-11-7-5-4-6-10(11)12/h4-7,9,14H,2-3,8H2,1H3
    • InChI Key: KOQCFLFIBPPWKK-UHFFFAOYSA-N
    • SMILES: O(C(CCCC)=O)C1=CNC2C=CC=CC=21

Computed Properties

  • Exact Mass: 217.110278721g/mol
  • Monoisotopic Mass: 217.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 42.1Ų
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